Cas no 2229105-56-8 (5-(but-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(but-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229105-56-8
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 6553360
• PubChem ID: 165980784
• Update Time: 2025-05-19

5-(but-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-1963088
• 2229105-56-8

• Inchi： 1S/C9H9F3N2/c1-4-6(2)7-5-8(9(10,11)12)13-14(7)3/h1,5-6H,2-3H3
• InChI Key： KJKMPXKHUNYWFG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#C)C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 202.07178278g/mol
• Monoisotopic Mass: 202.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(but-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229105-56-8)

5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, with the CAS number 2229105-56-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The unique structural features of this compound, particularly the presence of a trifluoromethyl group and an alkyne moiety, make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole consists of a pyrazole ring substituted with a butynyl group at the 5-position, a methyl group at the 1-position, and a trifluoromethyl group at the 3-position. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of compounds, making it particularly useful in drug design. The alkyne moiety, on the other hand, can be used for click chemistry reactions, which are widely employed in the synthesis of complex molecules and bioconjugates.

Recent studies have highlighted the potential of 5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the European Journal of Medicinal Chemistry, 5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole was evaluated for its antifungal properties. The results showed that this compound demonstrated significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to its ability to disrupt fungal cell membranes and inhibit ergosterol biosynthesis.

The anticancer potential of 5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole has also been explored. A study published in Cancer Letters reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound induced apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that 5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole could be further developed as a potential anticancer agent.

Beyond its therapeutic applications, 5-(But-3-yn-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole has also been utilized in chemical biology research. The alkyne moiety in this compound makes it an excellent substrate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in bioconjugation studies. This property allows researchers to attach various functional groups or biomolecules to the compound, enabling its use in imaging studies and drug delivery systems.

In conclusion, 5-(But-3-yinyl)-1-methyl-trifluoromethlylpyrazole (CAS No. 2229105-56-8) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.